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Compound of Interest

Compound Name: 3-(Pentylamino)propanenitrile
CAS No.: 59676-91-4
Cat. No.: B046515
Get Quote
. J

Executive Summary

3-(Pentylamino)propanenitrile represents a versatile "switch" intermediate in organic
synthesis. Formed via the cyanoethylation of pentylamine, it serves as a critical junction point: it
can be hydrolyzed to form amphoteric surfactants (3-amino acids), reduced to form
asymmetrical diamines (vital for drug linkers), or alkylated to generate tertiary amine scaffolds.
Its value lies in the C3 spacer provided by the propionitrile moiety, a structural motif essential in
preventing steric clash in peptidomimetics and optimizing solubility in lipid-like drug delivery
systems.

Chemical Identity & Properties
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Property Data

IUPAC Name 3-(Pentylamino)propanenitrile

Common Name N-Pentyl-B-alaninenitrile

CAS Number 6628-79-1

Molecular Formula CsH1eN2

Molecular Weight 140.23 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~110-115 °C at 10 mmHg (predicted)

Solubility Solublelin ethanol, DCM, chloroform; sparingly
soluble in water

pKa (Conjugate Acid) ~9.5 (Secondary amine)

Synthesis: The Michael Addition Protocol

The most atom-economical route to 3-(pentylamino)propanenitrile is the aza-Michael
addition of 1-pentylamine to acrylonitrile. This reaction is generally autocatalytic but requires
strict thermal control to prevent polymerization of acrylonitrile or bis-cyanoethylation.

Mechanism & Kinetics

The nucleophilic nitrogen of pentylamine attacks the B-carbon of acrylonitrile. The reaction is
exothermic.[1] While often conducted solvent-free ("neat"), the use of a protic co-solvent (e.g.,
water or methanol) can accelerate the rate via hydrogen-bond activation of the nitrile.

Standard Operating Procedure (SOP)

Objective: Synthesis of 3-(pentylamino)propanenitrile on a 100 mmol scale.
Reagents:
e 1-Pentylamine (100 mmol, 8.72 g)

 Acrylonitrile (105 mmol, 5.57 g) — Excess used to drive completion
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Catalyst (Optional): Glacial Acetic Acid (2 mol%) or Yb(OTf)s for faster kinetics.

Protocol:

Setup: Equip a 100 mL three-neck round-bottom flask with a reflux condenser, internal
thermometer, and pressure-equalizing addition funnel. Purge with N2.

Charging: Add 1-pentylamine and the catalyst (if using) to the flask. Cool to 0°C using an ice
bath.

Addition: Add acrylonitrile dropwise over 30 minutes. Critical: Maintain internal temperature <
20°C to minimize side reactions (bis-addition).

Reaction: Allow the mixture to warm to room temperature (25°C). Stir for 4—6 hours. Monitor
via TLC (SiOz, 5% MeOH in DCM) or GC-MS.

Workup:

o Concentrate under reduced pressure (rotary evaporator) to remove excess acrylonitrile.

o Note: Acrylonitrile is toxic; use a dedicated trap.

Purification: Vacuum distillation is recommended for high purity (>98%). Alternatively, the
crude oil is often pure enough (>95%) for downstream steps.

Reactivity Profile & Divergent Synthesis

The utility of 3-(pentylamino)propanenitrile lies in its ability to diverge into three distinct

chemical classes.

Visualization: Reactivity Map
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Caption: Divergent synthetic pathways starting from the nitrile scaffold. Path A yields diamines,
Path B yields amino acids, and Path C yields tertiary amines.

Path A: Reduction to Diamines (Drug Linkers)

The reduction of the nitrile group yields N-pentyl-1,3-propanediamine. This structure is a
"privileged scaffold" in medicinal chemistry, often used as a linker in chloroquine analogues
(antimalarials) or as a polyamine mimic in cancer therapeutics.

o Reagents: Raney Nickel/Hz (50 psi) or LiAlH4 in THF.

o Key Insight: Avoid Pt/C catalysts if secondary amines are present, as they can promote
debenzylation or poisoning; Raney Nickel is robust for nitriles.

Path B: Hydrolysis to f-Amino Acids (Surfactants)
Hydrolysis converts the nitrile to a carboxylic acid, resulting in N-pentyl-B-alanine.

o Reagents: 6M HCI (reflux, 4h) or NaOH.

» Application: These are zwitterionic (amphoteric) surfactants. They exhibit high solubility at
isoelectric points and are used in mild detergent formulations or as corrosion inhibitors.

Applications in Drug Development[3][4]
Polyamine Analogues
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The N-alkyl-1,3-diaminopropane motif mimics natural polyamines (spermidine/spermine). By
varying the pentyl chain length (lipophilicity tuning), researchers can target the polyamine
transport system (PTS) in tumor cells.

e Design Strategy: Use 3-(pentylamino)propanenitrile as the starting block. Reduce to the
diamine, then acylate the primary amine with a pharmacophore (e.g., a quinoline for malaria
or an intercalator for oncology).

Peptidomimetics

Beta-amino acids introduce flexibility and proteolytic resistance into peptide chains. The N-
pentyl derivative adds a hydrophobic side chain that can anchor the peptide into a receptor
pocket or lipid bilayer.

Experimental Workflow: Reduction Protocol

Objective: Reduction to N-pentyl-1,3-propanediamine using Lithium Aluminum Hydride (LiAIHa4).

Safety Warning: LiAlHa4 is pyrophoric. Reacts violently with water.

Step Action Critical Parameter

Suspend LiAlHa4 (1.5 eq) in dry
1 Solvent must be anhydrous.
THF under Argon.

Cool to 0°C. Add 3-
2 (pentylamino)propanenitrile Control exotherm.
(1.0 eq) in THF dropwise.

Ensure complete reduction of -
3 Reflux for 3—-6 hours.

CN.
Fieser Quench: Cool to 0°C.
Add water (x mL), then 15% )
4 "x" = grams of LiAlH4 used.
NaOH (x mL), then water (3x
mL).
Filter granular precipitate. Dry
5 filtrate (Na2S0a4) and Yields amine oil.

concentrate.
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Safety & Handling (HSE)

 Nitrile Toxicity: While less volatile than acetonitrile, 3-(pentylamino)propanenitrile can
metabolize to release cyanide ions. Handle in a fume hood.

o Skin Absorption: The pentyl chain increases lipophilicity, enhancing skin absorption. Wear
permeation-resistant gloves (Nitrile > 0.11mm is usually insufficient for prolonged contact;
use Laminate/Silver Shield).

e Waste: Dispose of aqueous waste containing nitriles into segregated streams (oxidative
treatment required).

References

o Michael Addition Kinetics: Title: "Aza-Michael addition of amines to acrylates and
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o Title: "Reductions of aliphatic and aromatic nitriles to primary amines with
diisopropylaminoborane.”
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o URL:[Link]

o Surfactant Synthesis: Title: "Synthesis and properties of amphoteric surfactants derived from
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hydrolysis of N-alkyl-beta-alaninenitriles to functional surfactants.

» Pharma Applications (Polyamine Analogues)

o Title: "Sequential Nitrile Amidination—Reduction as a Straightforward Procedure to
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o Safety Data (Propionitrile derivatives)
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o Title: "Safety Data Sheet: 3-(Methylamino)propionitrile” (Analogous hazards).

o Source:Sigma-Aldrich.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]
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¢ To cite this document: BenchChem. [Technical Guide: 3-(Pentylamino)propanenitrile as a
Synthetic Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046515/docs#technical-guide-3-pentylamino-
propanenitrile-as-a-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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